butyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Butyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is also known as BCEB and has a molecular weight of 397.9 g/mol. BCEB is synthesized by reacting 3-chloro-4-ethoxybenzoyl chloride with 4-aminobenzoic acid and butanol.
Mechanism of Action
BCEB inhibits the activity of AChE by binding to the active site of the enzyme. This prevents the breakdown of acetylcholine, leading to an increase in its levels in the brain. The increased levels of acetylcholine can improve cognitive function and memory.
Biochemical and Physiological Effects:
BCEB has been shown to have several biochemical and physiological effects. It can increase the levels of acetylcholine in the brain, which can improve cognitive function and memory. BCEB also has antioxidant properties, which can protect against oxidative stress and neurodegeneration. Additionally, BCEB has been shown to have anti-inflammatory properties, which can reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
BCEB has several advantages for lab experiments. It is a potent inhibitor of AChE and has been extensively studied for its potential therapeutic applications. BCEB is also relatively easy to synthesize and purify. However, BCEB has some limitations for lab experiments. It is a synthetic compound and may not accurately reflect the properties of natural compounds. Additionally, BCEB has not been extensively studied in vivo and its long-term effects are not well understood.
Future Directions
There are several future directions for the study of BCEB. One potential direction is to investigate its potential therapeutic applications in the treatment of Alzheimer's disease. BCEB could also be studied for its potential use in other neurological disorders. Additionally, the mechanism of action of BCEB could be further elucidated to better understand its effects on the brain. Finally, the long-term effects of BCEB could be studied in animal models to better understand its safety and efficacy.
Synthesis Methods
The synthesis of BCEB involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with 4-aminobenzoic acid in the presence of butanol. The reaction is carried out at room temperature and the product is purified by recrystallization. The yield of BCEB is around 70%.
Scientific Research Applications
BCEB has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. BCEB has been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, as it can increase the levels of acetylcholine in the brain.
properties
IUPAC Name |
butyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClNO4/c1-3-5-12-26-20(24)14-6-9-16(10-7-14)22-19(23)15-8-11-18(25-4-2)17(21)13-15/h6-11,13H,3-5,12H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJNBCVAYLCUFNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OCC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Butyl 4-{[(3-chloro-4-ethoxyphenyl)carbonyl]amino}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.